Cas no 1804347-50-9 (4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804347-50-9
• MF: C₉H₅F₅N₂O₂
• MW: 268.140219449997
• CID: 4834079
• Update Time: 2025-06-13

4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H5F5N2O2/c10-7(11)6-4(1-2-15)8(16-3-5(6)17)18-9(12,13)14/h3,7,17H,1H2
• InChI Key： HTICVDRKZOGPPT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC#N)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 2.3
• Topological Polar Surface Area: 66.1

Additional information on 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804347-50-9)

4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804347-50-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring difluoromethyl, hydroxy, and trifluoromethoxy functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and crop protection agents, aligning with the growing demand for sustainable solutions in healthcare and agriculture.

The compound's pyridine-3-acetonitrile backbone is particularly noteworthy, as it serves as a scaffold for designing molecules with enhanced binding affinity and metabolic stability. Recent studies highlight its utility in drug discovery, especially for targeting inflammatory pathways and oxidative stress-related diseases. These applications resonate with current trends in precision medicine, where fluorinated compounds are prized for their improved pharmacokinetic properties. Additionally, the trifluoromethoxy group contributes to lipophilicity, a critical factor in optimizing drug delivery systems.

In agrochemicals, 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile is explored for its potential to develop next-generation pesticides and herbicides. The difluoromethyl moiety enhances bioactivity against resistant pest strains, addressing global concerns about food security and sustainable farming. This aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger) and SDG 12 (Responsible Consumption and Production). As regulatory pressures mount against traditional agrochemicals, this compound offers a greener alternative with reduced environmental persistence.

Synthetic routes to CAS No. 1804347-50-9 often involve multi-step processes, including halogenation, nucleophilic substitution, and cyanation reactions. Advanced techniques like flow chemistry and catalysis are being employed to improve yield and scalability, reflecting the pharmaceutical industry's shift toward continuous manufacturing. Analytical characterization typically combines NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with stringent quality standards.

From a commercial perspective, the demand for fluorinated pyridines is projected to grow at a CAGR of 5.8% (2023–2030), driven by their expanding applications in electronic materials and liquid crystals. The compound's trifluoromethoxy group also finds relevance in OLED technology, where it improves electron transport properties. This multidisciplinary utility underscores its importance in both life sciences and advanced materials sectors.

Safety and handling of 4-(Difluoromethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-3-acetonitrile require standard laboratory precautions, including PPE and ventilation. While not classified as hazardous under current guidelines, its nitrile functionality warrants careful storage to prevent moisture-induced degradation. Environmental risk assessments indicate low bioaccumulation potential, supporting its candidacy for green chemistry initiatives.

In summary, CAS No. 1804347-50-9 represents a cutting-edge building block for innovation across multiple industries. Its structural features address pressing challenges in drug resistance, crop yield optimization, and material science, making it a focal point for R&D investments. As synthetic methodologies evolve, this compound is poised to play a pivotal role in shaping future technological advancements.